91-10-1

Syringol

In Stock

• CAS RN:
• 91-10-1

• Formula:
• C8H10O3

• InChI:
• InChI=1S/C8H10O3/c1-10-6-4-3-5-7(11-2)8(6)9/h3-5,9H,1-2H3

• InChIKey:
• KLIDCXVFHGNTTM-UHFFFAOYSA-N

• Syringol is a phenolic lignan pyrolysis product that has been found in wood smoke.
  2,6-Dimethoxyphenol can find applications mainly as a substrate of laccases catalysis and also determine its activity in aqueous solution. It can also be used as a potential marker compound in particular for emission of smoke in the atmosphere from wood.
  2,6-Dimethoxyphenol has been identified as one of the volatile flavor constituents in shoyu (soy sauce), wine and wood smoke.
  2,6-dimethoxyphenol is a member of the class of phenols that is phenol substituted by methoxy groups at positions 2 and 6. It has a role as a plant metabolite. It is a member of phenols and a dimethoxybenzene.
  Syringol, also known as aldrich or dimethoxyphenol, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene rin...

Milliamine

• CAS RN:
• 34391-10-1

• Formula:
• C45H49N3O10

• InChI:
• InChI=1S/C45H49N3O10/c1-23-21-44-24(2)19-31-35(43(31,4)5)30(38(44)52)20-26(22-57-25(3)49)37(51)45(44,56)39(23)58-42(55)27-13-8-10-16-32(27)46-41(54)29-15-12-18-34(50)36(29)47-40(53)28-14-9-11-17-33(28)48(6)7/h8-18,20-21,24,30-31,35,37,39,50-51,56H,19,22H2,1-7H3,(H,46,54)(H,47,53)/t24-,30+,31-,35+,37-,39+,44+,45+/m1/s1

• InChIKey:
• VTLYZTRDIRBJDH-BVRVJCKWSA-N

• Milliamine is a natural product found in Euphorbia milii with data available.

2-(4-Phenoxybenzamido)benzoic acid

In Stock

• CAS RN:
• 186891-10-1

• Formula:
• C20H15NO4

• InChI:
• InChI=1S/C20H15NO4/c22-19(21-18-9-5-4-8-17(18)20(23)24)14-10-12-16(13-11-14)25-15-6-2-1-3-7-15/h1-13H,(H,21,22)(H,23,24)

• InChIKey:
• JGJOCGGZCJCKRX-UHFFFAOYSA-N

• 2-(4-Phenoxybenzamido)benzoic acid is a useful research compound. Its molecular formula is C20H15NO4 and its molecular weight is 333.343. The purity is usually 95%.

N-(2-(methylthio)benzo[d]thiazol-6-yl)cyclohexanecarboxamide

In Stock

• CAS RN:
• 330191-10-1

• Formula:
• C15H18N2OS2

• InChI:
• InChI=1S/C15H18N2OS2/c1-19-15-17-12-8-7-11(9-13(12)20-15)16-14(18)10-5-3-2-4-6-10/h7-10H,2-6H2,1H3,(H,16,18)

• InChIKey:
• GWMZRYSJTLLFNK-UHFFFAOYSA-N

• N-(2-(methylthio)benzo[d]thiazol-6-yl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C15H18N2OS2 and its molecular weight is 306.44. The purity is usually 95%.

3-(3,4-Dimethylphenyl)-6-prop-2-enyltriazolo[4,5-d]pyrimidin-7-one

In Stock

• CAS RN:
• 872591-10-1

• Formula:
• C15H15N5O

• InChI:
• InChI=1S/C15H15N5O/c1-4-7-19-9-16-14-13(15(19)21)17-18-20(14)12-6-5-10(2)11(3)8-12/h4-6,8-9H,1,7H2,2-3H3

• InChIKey:
• NPQAHSSRDGPIGQ-UHFFFAOYSA-N

• 3-(3,4-Dimethylphenyl)-6-prop-2-enyltriazolo[4,5-d]pyrimidin-7-one is a useful research compound. Its molecular formula is C15H15N5O and its molecular weight is 281.319. The purity is usually 95%.

5-(2,3-Dichlorophenyl)-5-oxovaleric acid

In Stock

• CAS RN:
• 898791-10-1

• Formula:
• C11H10Cl2O3

• InChI:
• InChI=1S/C11H10Cl2O3/c12-8-4-1-3-7(11(8)13)9(14)5-2-6-10(15)16/h1,3-4H,2,5-6H2,(H,15,16)

• InChIKey:
• XCHMPAYESAHTMQ-UHFFFAOYSA-N

• 5-(2,3-Dichlorophenyl)-5-oxovaleric acid is a useful research compound. Its molecular formula is C11H10Cl2O3 and its molecular weight is 261.1 g/mol. The purity is usually 95%.

Innate Defense-Regulator Peptide

Usually In Stock

• CAS RN:
• 940291-10-1

• Formula:
• C12H22N2O3

• InChI:
• InChI=1S/C9H14N2O3.C3H8/c1-7(5-12)10-9(14)8-3-2-4-11(8)6-13;1-3-2/h5-8H,2-4H2,1H3,(H,10,14);3H2,1-2H3/t7-,8-;/m0./s1

• InChIKey:
• RCTYDUUDOSRQTI-WSZWBAFRSA-N

• Innate Defense-Regulator Peptide is a useful research compound. Its molecular formula is C12H22N2O3 and its molecular weight is 242.31 g/mol. The purity is usually 95%.

N-(4-chlorophenyl)-2-((4-(2-oxo-2-(piperidin-1-yl)ethyl)thiazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 953991-10-1

• Formula:
• C18H20ClN3O2S2

• InChI:
• InChI=1S/C18H20ClN3O2S2/c19-13-4-6-14(7-5-13)20-16(23)12-26-18-21-15(11-25-18)10-17(24)22-8-2-1-3-9-22/h4-7,11H,1-3,8-10,12H2,(H,20,23)

• InChIKey:
• RGBKPSSEALYYIX-UHFFFAOYSA-N

• N-(4-chlorophenyl)-2-((4-(2-oxo-2-(piperidin-1-yl)ethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H20ClN3O2S2 and its molecular weight is 409.95. The purity is usually 95%.

4-(methylamino)tetrahydro-2H-thiopyran-1,1-dioxide hydrochloride

In Stock

• CAS RN:
• 1268991-10-1

• Formula:
• C6H14ClNO2S

• InChI:
• InChI=1S/C6H13NO2S.ClH/c1-7-6-2-4-10(8,9)5-3-6;/h6-7H,2-5H2,1H3;1H

• 4-(methylamino)tetrahydro-2H-thiopyran-1,1-dioxide hydrochloride is a useful research compound. Its molecular formula is C6H14ClNO2S and its molecular weight is 199.7. The purity is usually 95%.

2-(2,5-dioxopyrrolidin-1-yl)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide

In Stock

• CAS RN:
• 1797091-10-1

• Formula:
• C14H18N4O4

• InChI:
• InChI=1S/C14H18N4O4/c19-12(9-17-13(20)1-2-14(17)21)16-10-7-15-18(8-10)11-3-5-22-6-4-11/h7-8,11H,1-6,9H2,(H,16,19)

• InChIKey:
• JWPWZOYHBDTCSH-UHFFFAOYSA-N

• 2-(2,5-dioxopyrrolidin-1-yl)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide is a useful research compound. Its molecular formula is C14H18N4O4 and its molecular weight is 306.322. The purity is usually 95%.

6-Bromo-3-fluoro-2-hydroxybenzodifluoride

In Stock

• CAS RN:
• 1807191-10-1

• Formula:
• C7H4BrF3O

• InChI:
• InChI=1S/C7H4BrF3O/c8-3-1-2-4(9)6(12)5(3)7(10)11/h1-2,7,12H

• InChIKey:
• ITCNOPYUQWGXFR-UHFFFAOYSA-N

• 6-Bromo-3-fluoro-2-hydroxybenzodifluoride is a useful research compound. Its molecular formula is C7H4BrF3O and its molecular weight is 241 g/mol. The purity is usually 95%.

Ethyl 5-azaspiro[2.4]heptane-7-carboxylate

In Stock

• CAS RN:
• 1690691-10-1

• Formula:
• C9H15NO2

• InChI:
• InChI=1S/C9H15NO2/c1-2-12-8(11)7-5-10-6-9(7)3-4-9/h7,10H,2-6H2,1H3

• InChIKey:
• IJRSWGHKSKSJGN-UHFFFAOYSA-N

• Ethyl 5-azaspiro[2.4]heptane-7-carboxylate is a useful research compound. Its molecular formula is C9H15NO2 and its molecular weight is 169.22 g/mol. The purity is usually 95%.

3-(Chloromethyl)quinolin-4-ol hydrochloride

In Stock

• CAS RN:
• 1797891-10-1

• Formula:
• C10H9Cl2NO

• InChI:
• InChI=1S/C10H8ClNO.ClH/c11-5-7-6-12-9-4-2-1-3-8(9)10(7)13;/h1-4,6H,5H2,(H,12,13);1H

• InChIKey:
• MWLHASXIXMOFRB-UHFFFAOYSA-N

• 3-(Chloromethyl)quinolin-4-ol hydrochloride is a useful research compound. Its molecular formula is C10H9Cl2NO and its molecular weight is 230.088. The purity is usually 95%.